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Compound of Interest

Compound Name: SYBR Green II (Ionic form)

Cat. No.: B12380428 Get Quote

Introduction

SYBR® Green II is a highly sensitive, fluorescent nucleic acid stain predominantly used for the

detection of RNA and single-stranded DNA (ssDNA) in electrophoretic gels.[1] It offers a

significant improvement in detection sensitivity compared to conventional stains like ethidium

bromide (EtBr).[2] The remarkable sensitivity of SYBR Green II is attributed to its high

fluorescence quantum yield when bound to RNA, strong binding affinity, and substantial

fluorescence enhancement upon binding.[3] A key advantage is its low intrinsic fluorescence,

which results in minimal background in gels, eliminating the need for destaining steps and

allowing for long film exposures to detect minute amounts of RNA.[2][3] Furthermore, its

fluorescence is not quenched by common denaturing agents such as urea and formaldehyde,

making it ideal for analyzing RNA from denaturing gels without prior washing.[2][4]

Performance Characteristics
SYBR® Green II demonstrates superior performance metrics compared to ethidium bromide

for RNA staining. The fluorescence quantum yield of the RNA/SYBR Green II complex is over

seven times greater than that of the RNA/ethidium bromide complex.[5][6]

Table 1: Performance Comparison: SYBR® Green II vs. Ethidium Bromide
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Parameter SYBR® Green II Ethidium Bromide Citation

Detection Limit

(Nondenaturing Gels)

~100 pg (254 nm epi-

illumination)~500 pg

(300 nm

transillumination)

~1.5 ng [2][3]

Detection Limit

(Denaturing Gels)

~1 ng (254 nm epi-

illumination)~4 ng

(300 nm

transillumination)

>1.5 ng (requires

extensive washing)
[2][3][5]

Fluorescence

Quantum Yield (bound

to RNA)

~0.54 ~0.07 [3][5][6]

Fluorescence

Enhancement

>10x greater than

Ethidium Bromide
<30-fold [3][7]

Destaining Required No
Yes (for optimal

sensitivity)
[3][5]

Table 2: Spectral Properties of SYBR® Green II

Property Wavelength (nm) Citation

Primary Excitation Maximum 497 [2][5][6]

Secondary Excitation Peak ~254 [2][5][6]

Emission Maximum 520 [2][5][6]

Mechanism of Action
SYBR® Green II is an intercalating dye that binds to nucleic acids. In solution, the unbound dye

exhibits very low intrinsic fluorescence. Upon binding to RNA, it undergoes a conformational

change that leads to a dramatic increase in its fluorescence quantum yield, emitting a bright

green light upon excitation.[3] This interaction is the basis for its high signal-to-noise ratio.
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SYBR Green II Staining Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: SYBR® Green II for RNA Gel
Electrophoresis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380428#sybr-green-ii-protocol-for-rna-gel-
electrophoresis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://labmal.com/product/sybr-green-ii-rna-gel-stain-10000-x-in-dmso-sigma-aldrich/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp07568.pdf
https://www.takara.co.kr/file/manual/pdf/50522.pdf
https://www.abpbio.com/wp-content/uploads/2024/06/N105.pdf
https://www.researchgate.net/profile/Aamal-Ghazi-Al-Saadi/post/Sybr-green-II-specificity/attachment/59d64d2479197b80779a6c33/AS%3A487069752532992%401493137886052/download/syber1.pdf
https://www.researchgate.net/post/Has-anyone-ever-used-SYBRR-Safe-for-RNA-staining-in-agarose-gels
https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/nucleic-acid-detection-and-genomics-technology/nucleic-acid-detection-and-quantitation-in-electrophoretic-gels-and-capillaries.html
https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/nucleic-acid-detection-and-genomics-technology/nucleic-acid-detection-and-quantitation-in-electrophoretic-gels-and-capillaries.html
https://www.benchchem.com/product/b12380428#sybr-green-ii-protocol-for-rna-gel-electrophoresis
https://www.benchchem.com/product/b12380428#sybr-green-ii-protocol-for-rna-gel-electrophoresis
https://www.benchchem.com/product/b12380428#sybr-green-ii-protocol-for-rna-gel-electrophoresis
https://www.benchchem.com/product/b12380428#sybr-green-ii-protocol-for-rna-gel-electrophoresis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12380428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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